2,3,4,4',5-Pentachloro-1,1'-biphenyl-13C12

• Molecular Formula: C12H5Cl5
• Molecular Weight: 338.3 g/mol
• InChI: InChI=1S/C12H5Cl5/c13-7-3-1-6(2-4-7)8-5-9(14)11(16)12(17)10(8)15/h1-5H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChIKey: SXZSFWHOSHAKMN-WCGVKTIYSA-N

2,3,4,4',5-Pentachloro-1,1'-biphenyl-13C12 (13C12-PCB 114, CAS 208263-63-2) is a fully 13C12-labeled stable isotope analog of polychlorinated biphenyl congener 114 (PCB 114), a mono-ortho substituted dioxin-like PCB (DL-PCB). PCB 114 belongs to the toxicologically relevant group of 12 DL-PCBs and possesses a WHO(2005) toxic equivalency factor (TEF) of 0.00003.

2,3,4,4',5-Pentachloro-1,1'-biphenyl-13C12: Stable Isotope-Labeled Analytical Reference Standard for PCB 114

2,3,4,4',5-Pentachloro-1,1'-biphenyl-13C12 (13C12-PCB 114, CAS 208263-63-2) is a fully 13C12-labeled stable isotope analog of polychlorinated biphenyl congener 114 (PCB 114), a mono-ortho substituted dioxin-like PCB (DL-PCB) [1]. PCB 114 belongs to the toxicologically relevant group of 12 DL-PCBs and possesses a WHO(2005) toxic equivalency factor (TEF) of 0.00003 [2]. The 13C12-labeled compound is synthesized via one-product unambiguous routes with confirmed chemical and isotopic purity by multiple analytical techniques including HRGC/LRMS co-injection with native analog [3]. It is supplied as an analytical reference standard, typically at concentrations of 40–50 µg/mL in isooctane or nonane, for use in isotope dilution mass spectrometry (IDMS)-based quantification methods [4].

• [1] Wellington Laboratories. (2023). Individual PCBs: Mass-Labelled Reference Standards. Greyhound Chromatography. View Source
• [2] Umweltprobenbank des Bundes. PCB 114 Analyte Profile. German Environmental Specimen Bank. View Source
• [3] Wellington Laboratories. Individual PCBs Mass-Labelled Reference Standards. Greyhound Chromatography, March 9, 2023. View Source
• [4] Greyhound Chromatography. WP-CS1 Individual Calibration Solutions. Product Specification. View Source

Why Generic or Unlabeled PCB 114 Cannot Substitute for 2,3,4,4',5-Pentachloro-1,1'-biphenyl-13C12 in Regulated Quantitative Analysis

Generic or unlabeled PCB 114 cannot functionally substitute for 2,3,4,4',5-Pentachloro-1,1'-biphenyl-13C12 in methods requiring compliance with isotope dilution mass spectrometry (IDMS) protocols. Unlabeled native PCB 114 coelutes chromatographically with the analyte of interest and cannot be distinguished from sample-inherent PCB 114 via mass spectrometry, rendering it useless as an internal standard for recovery correction and matrix effect compensation [1]. In contrast, 13C12-PCB 114 provides a distinct mass shift (+12 Da) that enables discrete selected ion monitoring (SIM) channels while maintaining near-identical physicochemical behavior during extraction, cleanup, and chromatographic separation . Regulatory frameworks including Commission Regulation (EU) 2017/644 mandate the use of 13C12-labeled internal standards for confirmatory dioxin-like PCB analysis in foodstuffs, establishing this labeled compound as a compliance-critical procurement item rather than an optional alternative [2]. Furthermore, deuterium-labeled (2H) PCB analogs are not recommended for hydrophobic compounds like PCBs due to potential isotopic fractionation and retention time shifts [3].

• [1] Wang, J.-Z., et al. (2010). Measurements of coeluting unlabeled and 13C-labeled polychlorinated biphenyl congeners with partially overlapping fragment profiles using a tandem mass spectrometry. Journal of Chromatography A, 1217(12), 1956-1962. View Source
• [2] European Commission. Commission Regulation (EU) 2017/644 laying down methods of sampling and analysis for the control of levels of dioxins, dioxin-like PCBs and non-dioxin-like PCBs in certain foodstuffs. View Source
• [3] ReerTech. Stability Isotope Internal Standards and Mass Spectrometry Detection. Technical Note. View Source

Quantitative Performance Differentiation: 2,3,4,4',5-Pentachloro-1,1'-biphenyl-13C12 vs. Unlabeled Analogs and Alternative Internal Standards

Method Validation Recovery: 13C12-PCB 114 Internal Standard Performance in Dairy Product Matrices

In a validated HRGC/HRMS method for dairy product analysis, 13C12-PCB 114 was employed as an internal standard among a panel of 12 DL-PCB congeners [1]. The average recovery achieved via 13C12-labeled PCB internal standards for the entire panel of twelve congeners in dairy products at a spiking level of 40 ng/kg ranged from 99% to 109% [1]. This recovery range falls well within the regulatory acceptability criteria of 60–120% specified by Commission Regulation (EU) 2017/644 for isotope-labeled internal standards [2].

Evidence Dimension	Method recovery (internal standard-corrected)
Target Compound Data	99–109% average recovery (panel-level, including PCB 114)
Comparator Or Baseline	Regulatory acceptable recovery range: 60–120% (EU 2017/644)
Quantified Difference	Performance well within acceptable limits; represents near-ideal recovery (100% ± 9%)
Conditions	Dairy products (milk, cheese) spiked at 40 ng/kg; liquid-liquid extraction or Soxhlet; multi-column cleanup (silica, alumina, carbon); HRGC/HRMS analysis

Why This Matters

Demonstrates that 13C12-PCB 114 internal standardization reliably corrects for matrix-specific extraction losses and analytical variability in complex food matrices, enabling compliance with stringent EU regulatory method performance criteria.

• [1] Central Laboratory of Residue Analysis of Pesticide and Heavy Metal in Food, Agriculture Research Center, Cairo, Egypt. (2012). Method of Analysis Validation of Dioxin-Like PCB's in Dairy Product. Journal of Plant Protection and Pathology, July 2012. View Source
• [2] European Commission. Commission Regulation (EU) 2017/644 laying down methods of sampling and analysis for the control of levels of dioxins, dioxin-like PCBs and non-dioxin-like PCBs in certain foodstuffs. View Source

Analytical Interference Mitigation: MS/MS Quantitation of 13C12-PCB 114 vs. Coeluting Native Congeners

A systematic study evaluated the interference from coeluting unlabeled PCBs on the quantitation of 13C-labeled counterparts using low-resolution tandem mass spectrometry (MS/MS) [1]. The research demonstrated that interferences from unlabeled PCBs could be minimized when 13C-labeled PCB congeners were quantified in MS/MS mode within a defined concentration range, enabling the determination of appropriate ranges of PCB congener concentrations that satisfy the no-interference condition [1]. Good agreement between measured and theoretically predicted quantitation errors was observed for all labeled PCB congeners except PCB 180, where instrumental analytical uncertainty accounted for the deviation [1].

Evidence Dimension	Quantitation interference (unlabeled native → labeled standard)
Target Compound Data	Minimized interference; good agreement between measured and predicted quantitation errors
Comparator Or Baseline	Unlabeled native PCBs coeluting with 13C-labeled counterparts causing ion fragment overlap
Quantified Difference	MS/MS mode reduces interference relative to single-stage MS; specific concentration ranges established for no-interference conditions
Conditions	Coeluting unlabeled and 13C-labeled PCB congeners; low-resolution tandem mass spectrometer (MS/MS); concentration-dependent no-interference thresholds

Why This Matters

Confirms that 13C12-PCB 114, when analyzed under optimized MS/MS conditions, avoids cross-interference from native PCB 114 present in environmental or biological samples, ensuring accurate quantification even in complex congener mixtures where single-stage MS may fail.

• [1] Wang, J.-Z., et al. (2010). Measurements of coeluting unlabeled and 13C-labeled polychlorinated biphenyl congeners with partially overlapping fragment profiles using a tandem mass spectrometry. Journal of Chromatography A, 1217(12), 1956-1962. View Source

High-Purity Certified Standard: Contaminant PCB Levels in 13C12-Mono-ortho DL-PCB Standards

Cambridge Isotope Laboratories (CIL) developed high-purity PCB standards with aggressive cleanup procedures and tightened quality control specifications for the eight mono-ortho substituted dioxin-like PCBs, which includes PCB 114 . These specifications mandate extremely low allowances for contaminating 13C-non-ortho DL-PCBs, native (unlabeled) content, other PCB congeners, and PCDD/Fs . Analytical results demonstrate that contaminant PCBs are maintained at levels below 0.05%, which is frequently below the detection limit for many GC-MS systems .

Evidence Dimension	Contaminant PCB congener content in labeled standard
Target Compound Data	<0.05% contaminant PCBs (specification for high-purity mono-ortho DL-PCB standards)
Comparator Or Baseline	Conventional labeled standards without aggressive cleanup
Quantified Difference	Contaminant levels reduced to below typical GC-MS detection limits; enables ultra-trace quantification without blank contamination
Conditions	GC-ECD calibration series for contaminant determination; co-injection against coplanar PCB calibration series

Why This Matters

Low contaminant levels prevent blank contribution that would otherwise compromise detection limits in ultra-trace analysis (pg/g to fg/g range), a critical requirement for compliance with evolving regulatory detection thresholds in environmental and food monitoring.

Synthesis and Purity Verification: One-Product Unambiguous Route vs. Multi-Product Synthetic Approaches

Wellington Laboratories synthesizes 13C12-PCB 114 using a one-product unambiguous synthetic route [1]. Chemical and isotopic purities are confirmed using multiple techniques, and structural characterization is verified by HRGC/LRMS co-injection of the mass-labeled PCB with its native analog [1]. Certificates of Analysis include verification data for identity, chemical purity, and isotopic enrichment [1]. Wellington maintains the largest selection of 13C12-labeled PCB congeners including all 12 dioxin-like PCBs [2].

Evidence Dimension	Synthetic route specificity and purity verification
Target Compound Data	One-product unambiguous synthesis; co-injection HRGC/LRMS verification with native analog
Comparator Or Baseline	Multi-product synthetic routes with potential isomeric byproducts
Quantified Difference	No isomeric impurities from ambiguous synthesis; identity confirmed by co-elution with native PCB 114
Conditions	HRGC/LRMS co-injection analysis; multiple purity verification techniques documented in Certificate of Analysis

Why This Matters

Ensures that the labeled standard does not introduce isomeric PCB impurities that could coelute with other target congeners, preserving analytical specificity in multi-congener methods where false positives from standard impurities would invalidate regulatory compliance.

• [1] Wellington Laboratories. (2023). Individual PCBs: Mass-Labelled Reference Standards. Greyhound Chromatography. View Source
• [2] Wellington Laboratories (Campro Scientific). Company Profile and Reference Standards Catalog. View Source

13C12 vs. Deuterium (2H) Labeled Internal Standards: Isotopic Stability and Chromatographic Fidelity

For hydrophobic compounds such as PCBs, 13C12 labeling is superior to deuterium (2H) labeling for internal standard applications [1]. While 2H-labeled standards are less expensive, they may exhibit problematic chromatographic behavior for hydrophobic analytes, including retention time shifts relative to the native compound [1]. 13C12-labeled compounds maintain near-identical physicochemical properties to native PCBs, ensuring coelution and equivalent extraction behavior without isotopic fractionation [1].

Evidence Dimension	Chromatographic behavior and isotopic stability
Target Compound Data	13C12 labeling: near-identical physicochemical properties; coelution with native; no isotopic fractionation
Comparator Or Baseline	2H (deuterium) labeling: potential retention time shifts; isotopic fractionation in hydrophobic compounds
Quantified Difference	13C12-labeled PCBs coelute precisely with native congeners; 2H-labeled hydrophobic compounds may show measurable retention time differences
Conditions	Reverse-phase LC or GC analysis of hydrophobic environmental contaminants

Why This Matters

Procurement of 13C12-labeled rather than 2H-labeled PCB 114 ensures method robustness and accurate quantification in regulated IDMS workflows, particularly for confirmatory analysis where precise coelution is required for matrix effect compensation.

• [1] ReerTech. Stability Isotope Internal Standards and Mass Spectrometry Detection. Technical Note on Isotope Selection for Hydrophobic Compounds. View Source

Priority Application Scenarios for 2,3,4,4',5-Pentachloro-1,1'-biphenyl-13C12 Based on Quantified Performance Evidence

Regulatory Food Safety Compliance: Confirmatory Analysis of Dioxin-Like PCBs per EU 2017/644

In confirmatory HRGC/HRMS analysis of foodstuffs for regulatory compliance with Commission Regulation (EU) 2017/644, 2,3,4,4',5-Pentachloro-1,1'-biphenyl-13C12 serves as a mandatory 13C12-labeled internal standard for PCB 114 quantification . The compound's demonstrated method recovery performance (99–109% at 40 ng/kg spiking level) in dairy product matrices ensures that internal standard-corrected results meet regulatory acceptance criteria of 60–120% recovery [4]. This application is non-optional for laboratories performing official food control analyses of dioxin-like PCBs, as the regulation explicitly requires isotope dilution with 13C12-labeled internal standards for all 12 DL-PCB congeners.

Ultra-Trace Environmental Monitoring: High-Purity Standard for pg/g Level PCB 114 Quantification

Environmental monitoring programs analyzing biota, sediments, or passive sampler extracts for congener-specific PCB profiles require high-purity 13C12-PCB 114 standards to avoid blank contamination that would otherwise elevate method detection limits . Specifications from high-purity reference material producers maintain contaminant PCB levels below 0.05%, which is below detection limits for most GC-MS systems and enables reliable quantification at ultra-trace (pg/g) concentrations . This purity level is particularly critical for time-trend monitoring studies and background site characterization where native PCB 114 concentrations approach instrument detection thresholds.

Congener-Specific Toxicology and Human Biomonitoring Studies

Human biomonitoring and toxicological research assessing dioxin-like PCB exposure via congener-specific analysis (e.g., serum, breast milk, adipose tissue) relies on 13C12-PCB 114 as an extraction surrogate and internal standard to correct for variable matrix effects and analyte losses during sample preparation [4]. The University of Iowa Superfund Research Program Analytical Core exemplifies this approach, employing 13C12-labeled PCB internal standards for isotope dilution quantification of >120 PCB congeners in environmental and human samples . MS/MS optimization studies further validate that 13C12-PCB 114 can be accurately quantified without interference from coeluting native PCB 114 when appropriate concentration ranges and MS/MS parameters are applied [5].

Certified Reference Material (CRM) Production and Interlaboratory Calibration

Organizations producing certified reference materials (CRMs) for PCB congeners and proficiency testing providers use 2,3,4,4',5-Pentachloro-1,1'-biphenyl-13C12 as a primary calibration standard or as a component in multi-congener calibration mixtures for method validation and interlaboratory comparisons . The one-product unambiguous synthesis and co-injection HRGC/LRMS structural verification with native PCB 114 provide the traceable identity confirmation required for CRM certification under ISO 17034 and ISO/IEC 17025 accreditation frameworks.

• [1] European Commission. Commission Regulation (EU) 2017/644 laying down methods of sampling and analysis for the control of levels of dioxins, dioxin-like PCBs and non-dioxin-like PCBs in certain foodstuffs. View Source
• [2] Central Laboratory of Residue Analysis of Pesticide and Heavy Metal in Food, Agriculture Research Center, Cairo, Egypt. (2012). Method of Analysis Validation of Dioxin-Like PCB's in Dairy Product. Journal of Plant Protection and Pathology. View Source
• [3] University of Iowa Superfund Research Program. Analytical Core Project Summary (2006-2010). NIEHS Grant P42ES013661. View Source
• [4] Wellington Laboratories. (2023). Individual PCBs: Mass-Labelled Reference Standards. Greyhound Chromatography. View Source
• [5] Wang, J.-Z., et al. (2010). Measurements of coeluting unlabeled and 13C-labeled polychlorinated biphenyl congeners with partially overlapping fragment profiles using a tandem mass spectrometry. Journal of Chromatography A, 1217(12), 1956-1962. View Source